Cas no 158953-00-5 (((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol))

• Product Name: ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol)
• CAS No: 158953-00-5
• MF: C₃₉H₄₆O₄
• MW: 578.780151844025
• MDL: MFCD32876717
• CID: 5140941
• PubChem ID: 10370975
• Update Time: 2026-03-03

((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol) Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-2,2-Dimethyl-α,α,α',α'--tetrakis(3,5-dimethylphenyl) dioxolane-4,5-dimethanol
• (3aS,8aS)-4,4,8,8-Tetrakis(3,5-dimethylphenyl)-N,N,2,2-tetramethyltetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-amine
• 1,3-Dioxolane-4,5-dimethanol, α,α,α',α'-tetrakis(3,5-dimethylphenyl)-2,2-dimethyl-, (4R,5R)-
• (4R,5R)-(2,2-dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol)
• ((4R,5R)-2,2-DIMETHYL-1,3-DIOXOLANE-4,5-DIYL)BIS(BIS(3,5-DIMETHYLPHENYL)METHANOL)
• E87066
• 1,1,4,4-Tetrakis(3,5-dimethylphenyl)-2-O,3-O-isopropylidene-L-threitol
• SCHEMBL17220864
• 158953-00-5
• MFCD32876717
• ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol)

• MDL： MFCD32876717
• Inchi： 1S/C39H46O4/c1-23-11-24(2)16-31(15-23)38(40,32-17-25(3)12-26(4)18-32)35-36(43-37(9,10)42-35)39(41,33-19-27(5)13-28(6)20-33)34-21-29(7)14-30(8)22-34/h11-22,35-36,40-41H,1-10H3/t35-,36-/m1/s1
• InChI Key： JESRVWZRKUOLTE-LQFQNGICSA-N
• SMILES： O1C(C)(C)O[C@@H](C(C2C=C(C)C=C(C)C=2)(C2C=C(C)C=C(C)C=2)O)[C@@H]1C(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)O

Computed Properties

• Exact Mass: 578.33960994g/mol
• Monoisotopic Mass: 578.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 58.9

Additional information on ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol)

Chemical Profile of ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol) and CAS No. 158953-00-5

Compound with the CAS number 158953-00-5 and the molecular formula ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The dioxolane core and the bis(3,5-dimethylphenyl)methanol substituents contribute to its distinctive chemical behavior, making it a subject of intense study in synthetic chemistry and drug development.

The structure of this compound is characterized by a central dioxolane ring that is substituted with two bis(3,5-dimethylphenyl)methanol groups. The stereochemistry at the 4 and 5 positions of the dioxolane ring is specifically (4R,5R), which imparts a particular conformational preference to the molecule. This stereochemical configuration is crucial for its biological activity and has been a focus of interest in recent research.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The dioxolane moiety is known for its ability to stabilize reactive intermediates and facilitate various chemical transformations. This property makes it an attractive scaffold for designing new pharmaceuticals. Additionally, the presence of multiple aromatic rings in the bis(3,5-dimethylphenyl)methanol groups enhances the lipophilicity of the compound, which can be beneficial for membrane permeability and oral bioavailability.

One of the most compelling aspects of this compound is its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals because they often exhibit different biological activities depending on their stereochemistry. The precise stereocontrol achieved in the synthesis of this compound allows for the production of enantiomerically pure forms, which are highly valued in drug development.

Recent studies have explored the reactivity of this compound in various organic transformations. The dioxolane ring can undergo ring-opening reactions under specific conditions, allowing for the introduction of diverse functional groups. This versatility makes it a valuable intermediate in synthetic chemistry. Moreover, the bulky dimethyl groups at the 2-position of the dioxolane ring provide steric hindrance, which can influence reaction pathways and product selectivity.

The bis(3,5-dimethylphenyl)methanol groups contribute to the overall stability and solubility of the compound. These aromatic rings also offer opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Such reactions can be used to introduce additional pharmacophores or modify existing ones, expanding the chemical space available for drug discovery.

In pharmaceutical research, this compound has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit properties relevant to various therapeutic areas. The combination of a dioxolane core and aromatic substituents often correlates with biological activity in medicinal chemistry. Further research is needed to fully elucidate its pharmacological profile and explore its potential as a lead compound.

The synthesis of this compound presents several challenges due to its complex stereochemistry and multiple functional groups. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to achieve high yields and enantiomeric purity. These methods are critical for producing materials suitable for preclinical and clinical studies.

The use of computational chemistry has also played a significant role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling techniques can predict how different substituents affect biological activity by analyzing interactions with biological targets such as enzymes or receptors. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

Future directions in research may involve exploring derivatives of this compound to optimize its pharmacological properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune its activity profile for specific therapeutic applications. Additionally, studying its behavior in vitro and in vivo will provide valuable insights into its potential as a drug candidate.

The industrial application of this compound also holds promise beyond pharmaceuticals. Its unique structural features make it suitable for use as a ligand in catalytic systems or as a building block for specialty chemicals. The ability to functionalize multiple sites on its core structure allows for diverse applications across different industries.

In conclusion, ((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(bis(3,5-dimethylphenyl)methanol) (CAS No. 158953-00-5) is a remarkable compound with significant potential in both academic research and industrial applications. Its unique structure, reactivity patterns, and biological relevance make it a valuable asset in synthetic chemistry and drug development. Continued investigation into this molecule promises to yield new insights into medicinal chemistry principles and advance our understanding of molecular interactions at a fundamental level.